1-(azepan-1-yl)-2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-[4-(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H34N6O2/c1-18-22-19(16-20(23-18)26-12-14-29-15-13-26)25-10-8-24(9-11-25)17-21(28)27-6-4-2-3-5-7-27/h16H,2-15,17H2,1H3
• InChI Key: JGUXRWHZEYZRDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)CC(=O)N4CCCCCC4
• Molecular Formula: C21H34N6O2
• Molecular Weight: 402.5 g/mol
• CAS No.: 2640885-86-3

Description

This compound features a hybrid structure combining azepane (a 7-membered saturated nitrogen heterocycle), piperazine, and a 2-methyl-6-morpholinylpyrimidine moiety linked via an ethanone bridge. Piperazine, a common pharmacophore, facilitates solubility and receptor binding.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs from the provided evidence, focusing on structural motifs, physicochemical properties, and synthetic approaches.

Core Structural Analogues

2.1.1. Pyrimidine-Piperazine Derivatives

• {6-[4-Chloro-2-(trifluoromethyl)phenyl]-2-methylpyrimidin-4-yl}[4-(substituted sulfonyl)piperazin-1-yl]methanone (11a-j) Key Differences: Replaces the azepane-ethanone linker with a sulfonyl-piperazine group. The chloro-trifluoromethylphenyl substituent increases lipophilicity (logP ~3.5–4.0) and metabolic stability but may reduce aqueous solubility. Implications: Sulfonyl groups enhance hydrogen-bond acceptor capacity (TPSA ~90–100 Ų) but limit blood-brain barrier penetration compared to the target compound’s morpholine-azepane system.

2.1.2. Thienopyrimidine-Piperazine Derivatives ()

• 1-(4-((2-(1H-Indazol-4-yl)-4-morpholinothieno[2,3-d]pyrimidin-6-yl)methyl)piperazin-1-yl)-2-hydroxyethanone Key Differences: Substitutes pyrimidine with a thieno[2,3-d]pyrimidine core and adds a hydroxyethanone linker. Implications: Thienopyrimidine increases π-π interactions with hydrophobic pockets in enzymes, while the hydroxy group (TPSA ~110 Ų) improves solubility but may increase metabolic oxidation .

Piperazine-Ethanone Linker Analogues

2.2.1. Arylpiperazine Derivatives ()

• 1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK45) Key Differences: Uses a butanone spacer instead of ethanone and incorporates thiophene and chloro-trifluoromethylpyridine. Implications: The extended linker may reduce steric hindrance, enhancing receptor fit. Thiophene’s electron-rich nature favors interactions with aromatic residues in binding sites.

2.2.2. Fluorobenzyl-Piperazine Derivatives ()

• 1-[4-(4-Fluorobenzyl)piperazin-1-yl]-2-(2-chlorophenyl)ethan-1-one
  • Key Differences : Lacks the pyrimidine-morpholine unit, instead featuring a fluorobenzyl group.
  • Implications : The fluorobenzyl group increases logP (~2.8) and may enhance CNS penetration, but the absence of morpholine reduces polarity (TPSA ~65 Ų vs. ~95 Ų for the target) .

Comparative Physicochemical Properties

Compound	Molecular Weight (Da)	Estimated logP	TPSA (Ų)	Key Functional Groups
Target Compound	~460	2.1–2.5	~95	Azepane, morpholine, pyrimidine
(Compound 11a-j)	~480–520	3.5–4.0	~90–100	Sulfonyl, chloro-CF3-phenyl
(Hydroxyethanone derivative)	~550	2.8–3.2	~110	Thienopyrimidine, hydroxy, indazole
(MK45)	~430	3.0–3.5	~75	Thiophene, chloro-CF3-pyridine

Notes:

• The target compound’s morpholine and azepane balance moderate logP with high TPSA, favoring solubility and oral bioavailability.
• Thienopyrimidine analogs () have higher molecular weights, which may limit absorption under Lipinski’s rules .